Cas no 2866333-92-6 (1-methyl-2-(pyrrolidin-3-yl)-1H-imidazole dihydrochloride)

1-Methyl-2-(pyrrolidin-3-yl)-1H-imidazole dihydrochloride is a heterocyclic compound featuring an imidazole core substituted with a methyl group and a pyrrolidin-3-yl moiety. The dihydrochloride salt form enhances its solubility and stability, making it suitable for various synthetic and pharmaceutical applications. This compound is particularly valuable as a versatile intermediate in medicinal chemistry, where its structural framework can be leveraged for the development of bioactive molecules. Its well-defined chemical properties and high purity ensure consistent performance in research and industrial settings. The compound’s reactivity and functional group compatibility further contribute to its utility in organic synthesis and drug discovery.
1-methyl-2-(pyrrolidin-3-yl)-1H-imidazole dihydrochloride structure
2866333-92-6 structure
Product Name:1-methyl-2-(pyrrolidin-3-yl)-1H-imidazole dihydrochloride
CAS No:2866333-92-6
MF:C8H15Cl2N3
MW:224.130799531937
MDL:MFCD28892919
CID:5562909
PubChem ID:166000652
Update Time:2025-11-05

1-methyl-2-(pyrrolidin-3-yl)-1H-imidazole dihydrochloride Chemical and Physical Properties

Names and Identifiers

    • 1H-Imidazole, 1-methyl-2-(3-pyrrolidinyl)-, hydrochloride (1:2) (ACI)
    • 1-methyl-2-(pyrrolidin-3-yl)-1H-imidazole dihydrochloride
    • MDL: MFCD28892919
    • Inchi: 1S/C8H13N3.2ClH/c1-11-5-4-10-8(11)7-2-3-9-6-7;;/h4-5,7,9H,2-3,6H2,1H3;2*1H
    • InChI Key: BCTXQNSMHYIRII-UHFFFAOYSA-N
    • SMILES: Cl.N1=C(C2CCNC2)N(C)C=C1.Cl

1-methyl-2-(pyrrolidin-3-yl)-1H-imidazole dihydrochloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-20880154-0.05g
1-methyl-2-(pyrrolidin-3-yl)-1H-imidazole dihydrochloride
2866333-92-6 95%
0.05g
$112.0 2023-09-16
Enamine
EN300-20880154-0.1g
1-methyl-2-(pyrrolidin-3-yl)-1H-imidazole dihydrochloride
2866333-92-6 95%
0.1g
$168.0 2023-09-16
Enamine
EN300-20880154-0.25g
1-methyl-2-(pyrrolidin-3-yl)-1H-imidazole dihydrochloride
2866333-92-6 95%
0.25g
$240.0 2023-09-16
Enamine
EN300-20880154-0.5g
1-methyl-2-(pyrrolidin-3-yl)-1H-imidazole dihydrochloride
2866333-92-6 95%
0.5g
$444.0 2023-09-16
Enamine
EN300-20880154-1.0g
1-methyl-2-(pyrrolidin-3-yl)-1H-imidazole dihydrochloride
2866333-92-6 95%
1.0g
$571.0 2023-07-07
Enamine
EN300-20880154-2.5g
1-methyl-2-(pyrrolidin-3-yl)-1H-imidazole dihydrochloride
2866333-92-6 95%
2.5g
$1118.0 2023-09-16
Enamine
EN300-20880154-5.0g
1-methyl-2-(pyrrolidin-3-yl)-1H-imidazole dihydrochloride
2866333-92-6 95%
5.0g
$1654.0 2023-07-07
Enamine
EN300-20880154-10.0g
1-methyl-2-(pyrrolidin-3-yl)-1H-imidazole dihydrochloride
2866333-92-6 95%
10.0g
$2454.0 2023-07-07
Enamine
EN300-20880154-1g
1-methyl-2-(pyrrolidin-3-yl)-1H-imidazole dihydrochloride
2866333-92-6 95%
1g
$571.0 2023-09-16
Enamine
EN300-20880154-5g
1-methyl-2-(pyrrolidin-3-yl)-1H-imidazole dihydrochloride
2866333-92-6 95%
5g
$1654.0 2023-09-16

Additional information on 1-methyl-2-(pyrrolidin-3-yl)-1H-imidazole dihydrochloride

Introduction to 1-methyl-2-(pyrrolidin-3-yl)-1H-imidazole dihydrochloride (CAS No. 2866333-92-6)

1-methyl-2-(pyrrolidin-3-yl)-1H-imidazole dihydrochloride (CAS No. 2866333-92-6) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of imidazole and pyrrolidine, both of which are well-known for their biological activities and potential therapeutic applications.

The structure of 1-methyl-2-(pyrrolidin-3-yl)-1H-imidazole dihydrochloride consists of an imidazole ring substituted with a methyl group and a pyrrolidine moiety, which is further functionalized with a tertiary amine. The presence of these functional groups imparts unique chemical and biological properties to the compound, making it a subject of extensive study in various areas of research.

One of the key areas of interest for 1-methyl-2-(pyrrolidin-3-yl)-1H-imidazole dihydrochloride is its potential as a modulator of neurotransmitter systems. Recent studies have shown that this compound exhibits significant activity at serotonin receptors, particularly the 5-HT7 receptor. The 5-HT7 receptor is involved in various physiological processes, including circadian rhythm regulation, sleep-wake cycles, and mood disorders. By modulating this receptor, 1-methyl-2-(pyrrolidin-3-yl)-1H-imidazole dihydrochloride could potentially offer new therapeutic avenues for treating conditions such as insomnia, depression, and anxiety.

In addition to its activity at serotonin receptors, 1-methyl-2-(pyrrolidin-3-yl)-1H-imidazole dihydrochloride has also been investigated for its potential as an anticonvulsant agent. Preclinical studies have demonstrated that this compound can effectively reduce seizure activity in animal models of epilepsy. The mechanism underlying this effect is thought to involve the modulation of ion channels and neurotransmitter systems, which are critical in the pathophysiology of seizures.

The pharmacokinetic properties of 1-methyl-2-(pyrrolidin-3-yl)-1H-imidazole dihydrochloride have also been extensively studied. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has good oral bioavailability and a relatively long half-life, making it suitable for once-daily dosing regimens. These properties are crucial for ensuring effective drug delivery and sustained therapeutic effects.

Safety and toxicity studies have indicated that 1-methyl-2-(pyrrolidin-3-yl)-1H-imidazole dihydrochloride is generally well-tolerated at therapeutic doses. However, as with any new pharmaceutical agent, ongoing clinical trials are necessary to fully assess its safety profile in human subjects. Preliminary data from phase I trials have shown promising results, with no significant adverse effects reported at the tested doses.

The potential applications of 1-methyl-2-(pyrrolidin-3-yl)-1H-imidazole dihydrochloride extend beyond its use as a therapeutic agent. This compound has also been explored for its utility in chemical biology research. Its ability to selectively modulate specific receptors makes it a valuable tool for studying receptor function and signaling pathways in vitro and in vivo. Additionally, the compound's structural features provide a platform for further chemical modifications and the development of novel derivatives with enhanced biological activities.

In conclusion, 1-methyl-2-(pyrrolidin-3-yl)-1H-imidazole dihydrochloride (CAS No. 2866333-92-6) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological properties make it an attractive candidate for further development as a therapeutic agent for various neurological and psychiatric disorders. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses.

Recommended suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.